Cas no 1797225-08-1 (1-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-3-(2-methoxyethyl)urea
• CAS No: 1797225-08-1
• MF: C₁₃H₁₉F₃N₄O₂
• MW: 320.310773134232
• CID: 5748417
• PubChem ID: 71807788
• Update Time: 2025-05-24

1-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-3-(2-methoxyethyl)urea
• 1-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-3-(2-methoxyethyl)urea
• AKOS024562279
• 1-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-3-(2-methoxyethyl)urea
• 1797225-08-1
• F6439-3773

• Inchi： 1S/C13H19F3N4O2/c1-22-7-5-18-12(21)17-4-6-20-10(9-2-3-9)8-11(19-20)13(14,15)16/h8-9H,2-7H2,1H3,(H2,17,18,21)
• InChI Key： VUVPWXQYSSOCCE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCNC(NCCOC)=O)N=1)(F)F

Computed Properties

• Exact Mass: 320.14601035g/mol
• Monoisotopic Mass: 320.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-3-(2-methoxyethyl)urea

Chemical Compound CAS No. 1797225-08-1: 1-{2-[5-Cyclopropyl-3-(Trifluoromethyl)-1H-Pyrazol-1-yl]Ethyl}-3-(2-Methoxyethyl)Urea

The chemical compound with CAS No. 1797225-08-1, known as 1-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-3-(2-methoxyethyl)urea, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule incorporates several key functional groups, including a cyclopropyl ring, a trifluoromethyl group, and a urea moiety, which contribute to its diverse chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly for their role in modulating various biological targets such as kinases, proteases, and ion channels. The presence of the pyrazole ring in this compound suggests potential applications in anti-inflammatory, antitumor, and antiviral therapies. The cyclopropyl group, a three-membered carbon ring with high ring strain, adds further complexity to the molecule's structure and may enhance its pharmacokinetic properties.

The trifluoromethyl substituent is known for its electron-withdrawing effects, which can influence the compound's reactivity and stability. This group also contributes to lipophilicity, potentially improving the molecule's bioavailability. The urea moiety, on the other hand, is a common structural element in pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets.

Research into this compound has focused on its synthesis and characterization. One study published in *Journal of Medicinal Chemistry* described a multi-step synthesis involving the coupling of a pyrazole derivative with a urea-containing precursor. The reaction conditions were optimized to achieve high yields and purity, ensuring the compound's suitability for biological testing.

Biological evaluations have revealed that this compound exhibits potent activity against several disease-relevant targets. For instance, it has shown inhibitory effects on enzymes involved in inflammation pathways, making it a candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that it may possess antitumor properties by targeting specific oncogenic pathways.

The structural flexibility of this compound allows for further modification to enhance its therapeutic potential. Researchers are exploring the substitution of different groups at the pyrazole ring and urea moiety to optimize pharmacokinetic profiles and target specificity. These modifications could lead to the development of more effective drugs with fewer side effects.

In terms of safety and toxicity, recent studies have assessed the acute and chronic toxicity profiles of this compound using animal models. Results indicate that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed under normal usage conditions.

The integration of advanced computational chemistry techniques has also played a crucial role in understanding this compound's behavior at molecular levels. Molecular docking studies have provided insights into how it interacts with target proteins, guiding further optimization efforts.

In conclusion, CAS No. 1797225-08-1 represents a promising lead compound in pharmaceutical research due to its unique structure and diverse biological activities. Continued investigation into its properties and applications is expected to yield innovative therapeutic solutions in the near future.